Cas no 13374-46-4 (Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI))

• Product Name: Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI)
• CAS No: 13374-46-4
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 206549
• PubChem ID: 21139666
• Update Time: 2025-04-19

Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI)
• L-Iditol, 1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
• L-Iditol, 1,4_3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
• Iditol, 1,4:3,6-dianhydro-2,5-bis-o-(2,3-epoxypropyl)-, L-
• Nsc56844
• Tc 1189
• Iditol,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L-
• L-Iditol,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
• NSC-56844
• SCHEMBL15539608
• 13374-46-4

• Inchi： 1S/C12H18O6/c1-7(13-1)3-15-9-5-17-12-10(6-18-11(9)12)16-4-8-2-14-8/h7-12H,1-6H2/t7?,8?,9-,10-,11+,12+/m0/s1
• InChI Key： JEBWAOITKHXCBF-OUTICDTFSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)OCC1CO1)OCC1CO1

Computed Properties

• Exact Mass: 258.11000
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 61.98000
• LogP: -0.64800